BE“GHE Foundational & Exploratory

Check Availability & Pricing

1,1-Dimethyldiborane CAS number and
Identifiers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1,1-Dimethyldiborane

Cat. No.: B095709

An In-depth Technical Guide to 1,1-Dimethyldiborane for Researchers and Scientists

Introduction

1,1-Dimethyldiborane, with the chemical formula (CHs)2B(u-H)2BHz, is an organoboron
compound and a member of the alkylborane family.[1] It is a colorless gas that is known to
ignite in the air.[1][2] This document provides a comprehensive overview of its chemical
identifiers, physical properties, and key experimental protocols relevant to its synthesis and
reactions, tailored for professionals in research and drug development.

Chemical Identifiers and Properties

The following tables summarize the primary identifiers and quantitative physical properties of
1,1-Dimethyldiborane.

Table 1: Identifiers for 1,1-Dimethyldiborane
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Identifier

Value

Preferred IUPAC Name

1,1-Dimethyldiborane(6)[1][2]

Other Names

Unsymmetrical dimethyldiborane[1][2]

CAS Number

16924-32-6[1][2][3][4]

Chemical Formula

C2H10B2[1][2]

SMILES

C[BJL(C)[HI[BH2][H]1[1][2]

InChl Key

KEWIJCBOFAPULG-UHFFFAOYSA-N[1][2]

EPA CompTox Dashboard ID

DTXSID10593296[1][2]

Table 2: Physicochemical and Thermochemical Properties

Property Value
Molar Mass 55.72 g-mol~1[1][2]
Appearance Colorless gas[1][2]
Melting Point -150.2 °C (-238.4 °F; 123.0 K)[1][2]

N ) -4 °C (25 °F; 269 K)[1][2] (An alternative source
Boiling Point

states -2.6 °C[5])

Solubility Soluble in ether, pentane, tetrahydrofuran[1][2]

Dipole Moment

0.87 D[1][2]

Standard Enthalpy of Formation (Gas, AfHO59)

-25 kcal/mol[1][2]

Predicted Enthalpy of Formation (Liquid, AH®f)

-31 kcal/mol[1][2]

Heat of Vaporization

5.5 kcal/mol[1][2]

Experimental Protocols

Detailed methodologies for the synthesis and key reactions involving 1,1-Dimethyldiborane

are outlined below.
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Protocol 1: Synthesis from Diborane and
Trimethylborane

This method is a foundational technique for producing a range of methyl-substituted diboranes.

[1][2]

« Objective: To synthesize 1,1-Dimethyldiborane through the reaction of diborane (BzHe) and
trimethylborane (B(CHs)s).

e Reactants:

o Diborane (Bz2Hs)

o Trimethylborane (B(CHs)s)
» Methodology:

o Combine diborane and trimethylborane in a suitable reaction vessel. The reaction
proceeds to form a mixture of four methyl-substituted diboranes.[1][2][6]

o The products of this reaction include 1-methyldiborane, 1,1-dimethyldiborane, 1,1,2-
trimethyldiborane, and 1,1,2,2-tetramethyldiborane.[1][2][6]

o The distribution of products is complex; initially, with an excess of diborane at 0 °C,
monomethyldiborane is formed, which then equilibrates over time, leading to an increase
in the concentration of 1,1-dimethyldiborane as the trimethylborane is consumed.[6]

e Purification:

o Gas chromatography can be employed to separate and quantify the methylboranes in the
resulting mixture.[1][2][6]

o The typical elution order is: diborane, monomethyldiborane, trimethylborane, 1,1-
dimethyldiborane, 1,2-dimethyldiborane, trimethyldiborane, and finally
tetramethyldiborane.[1][2]

Protocol 2: Disproportionation of Methyldiborane
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1,1-Dimethyldiborane can be formed via the slow disproportionation of methyldiborane.[1][2]

[6]
o Objective: To generate 1,1-Dimethyldiborane from methyldiborane.
e Reactant:
o Methyldiborane (CHsB2zHs)
o Methodology:
o Maintain methyldiborane at a temperature of -78.5 °C.

o Over time, the methyldiborane will slowly disproportionate, yielding diborane and 1,1-
dimethyldiborane.[1][2][6]

o The equilibrium reaction is represented as: 2 CHsB2Hs = (CHs)2B2Ha4 + B2He, with an
equilibrium constant (K) of 2.8.[2][6]

Protocol 3: Synthesis via Boron Insertion Reaction

This protocol describes a specific method involving a boron insertion agent.

o Objective: To prepare 1,1-Dimethyldiborane by inserting a dimethylboron moiety into a
borane anion.[7]

e Reactants:
o Dimethylboron chloride ((CHs)2BClI)
o Sodium tetrahydroborate (NaBHa)
e Methodology:
o React dimethylboron chloride with sodium tetrahydroborate.

o This reaction is considered an insertion of a formal (CHs)2B* group into the borane anion.

[7]
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o The process yields 1,1-dimethyldiborane, 1,1-(CHs)2B2Ha, without the loss of hydrogen.
[7]

Visualized Workflow and Pathways

The following diagrams illustrate key logical and experimental workflows.

Resulting Mixture
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Trimethylborane (B(CHs)s3)
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1,1,2,2-Tetramethyldiborane

Synthesis Pathway of Methylated Diboranes

Click to download full resolution via product page

Caption: Reaction of diborane and trimethylborane yields a mixture of methylated diboranes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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